N-benzyl-N-(5,6-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-benzyl-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C24H19N3OS2/c1-15-12-19-21(13-16(15)2)30-24(26-19)27(14-17-8-4-3-5-9-17)23(28)22-25-18-10-6-7-11-20(18)29-22/h3-13H,14H2,1-2H3
• InChI Key: ZSRRXCLYXPSDJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CC=CC=C3)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H19N3OS2
• Molecular Weight: 429.6 g/mol

Description

“N-benzyl-N-(5,6-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity. They have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways. One such pathway includes the Knoevenagel condensation reaction of 1,3-thiazolidine-2,4-dione with various aromatic aldehydes in ethanol solvent in the presence of a piperidine catalyst.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is complex and involves various functional groups. The structure activity relationships of the new benzothiazole derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives are complex and involve multiple steps. For instance, one of the initial steps involved the reaction of 7-chloro-6-fluoro-5-nitro-2-hydrazinylbenzo[d]thiazole with substituted acetophenones in the presence of glacial acetic acid.

Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

Benzofused thiazole derivatives, including structures similar to N-benzyl-N-(5,6-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These compounds have shown distinct anti-inflammatory activity in vitro, comparing favorably with standard references. The antioxidant potential against various reactive species underscores their therapeutic potential in managing conditions associated with oxidative stress and inflammation (Raut et al., 2020).

Broad Spectrum of Biological Activities

Benzothiazole derivatives are recognized for their wide array of biological activities. They have been identified as key structures in various bioactive heterocycles and natural products. Their applications extend across antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant activities. The structure-activity relationship studies of benzothiazole derivatives provide valuable insights for the development of new therapeutic agents, highlighting the versatility of the benzothiazole nucleus in drug discovery (Sumit et al., 2020).

Optoelectronic Materials

The synthesis and application of benzothiazole derivatives extend to the field of optoelectronics, where they contribute to the development of luminescent materials, electronic devices, and sensors. The incorporation of benzothiazole into π-extended conjugated systems is instrumental in creating novel materials for organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic applications. These contributions underscore the potential of benzothiazole derivatives in advancing technology and materials science (Lipunova et al., 2018).

Anticancer Potential

The anticancer potential of benzothiazole derivatives is a significant area of research, with numerous studies exploring their efficacy in various cancer cell lines. The design and development of novel benzothiazole derivatives based on the understanding of structure-activity relationships have led to compounds with promising anticancer mechanisms, including tyrosine kinase inhibition, topoisomerase inhibition, and induction of apoptosis through reactive oxygen species (ROS) activation. This research area highlights the therapeutic potential of benzothiazole derivatives in oncology and the ongoing efforts to discover effective anticancer agents (Pathak et al., 2019).

Future Directions

Benzothiazole derivatives have shown promising results in the field of medicinal chemistry, particularly as anti-tubercular agents. Therefore, future research could focus on optimizing the synthesis process, exploring their mechanism of action, and conducting in-depth safety and hazard analysis.